CDD-1431

• Molecular Formula: C33H38N8O5S
• Molecular Weight: 658.8 g/mol
• InChI: InChI=1S/C33H38N8O5S/c1-35-30(42)14-11-23-9-12-25(13-10-23)32(43)36-21-24-5-3-7-27(19-24)40-15-17-41(18-16-40)31-29(46-2)22-37-33(39-31)38-26-6-4-8-28(20-26)47(34,44)45/h3-10,12-13,19-20,22H,11,14-18,21H2,1-2H3,(H,35,42)(H,36,43)(H2,34,44,45)(H,37,38,39)
• InChIKey: HSNLCCKRVCPONE-UHFFFAOYSA-N

Pan-inhibitors like LDN-193189 confound BMPR2 studies due to broad ALK1-6 activity. CDD-1431 solves this with exceptional selectivity. - BMPR2 Kiapp = 20.6 nM, IC50 = 1.6 nM; inactive against ALK3, ALK5, ALK6, TGFBR2 - >625-fold selective vs. ALK1/ALK2 (IC50 >1000 nM) - eliminates off-target signaling noise - Validated in BRE-luciferase assays (cellular IC50 = 4.87 µM); ideal for acute (≤6h) transcriptional studies - Supplied with analytical data; stable for routine in vitro use

CDD-1431 BMPR2 Inhibitor Overview

CDD-1431 (CAS 3034216-31-1) is a first-in-class, low-nanomolar, selective kinase inhibitor of bone morphogenetic protein receptor type 2 (BMPR2), identified through high-throughput DNA-encoded chemical library (DEC-Tec) screening of 4.17 billion compounds [1]. It exhibits a Kiapp value of 20.6 nM for BMPR2 kinase domain inhibition and demonstrates exceptional selectivity (>625-fold) over related TGFβ family receptors [1]. Its molecular formula is C33H38N8O5S, with a molecular weight of 658.77 Da .

BMPR2 pathway-selective inhibitor for signaling studies

Designed for in vitro target engagement and reporter assays

Reported selectivity over related TGFβ family kinases

• [1] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023 Feb 9;66(3):2143-2160. View Source

CDD-1431 vs. Pan-BMP Inhibitors

Substituting CDD-1431 with generic pan-kinase or BMP pathway inhibitors (e.g., LDN-193189, dorsomorphin) introduces substantial confounding variables in BMPR2-specific functional studies. LDN-193189, for example, exhibits poor inhibition of BMPR2 (IC50 >1000 nM) while potently inhibiting ALK1, ALK2, ALK3, and ALK6 (IC50 range 1.2–3.8 nM) [1]. This off-target activity across multiple TGFβ family receptors precludes attribution of observed cellular or in vivo phenotypes specifically to BMPR2 blockade. In contrast, CDD-1431 demonstrates >625-fold selectivity over ALK1 and ALK2 (IC50 >1000 nM) and remains inactive against ALK3, ALK5, ALK6, TGFBR2, ACVR2A, and ACVR2B [1]. This differential selectivity profile is essential for reducing off-target signaling noise and enabling unambiguous BMPR2 target validation in procurement-driven research programs [1].

Target

CDD-1431 selectively inhibits BMPR2 with limited off-target activity

Alternative

LDN-193189 and pan-BMP inhibitors potently block ALK1-6 and other TGFβ receptors

BMPR2-specific phenotypes can be attributed to target blockade

Multi-target inhibition may obscure BMPR2-dependent readouts

Reported high selectivity for BMPR2 over related TGFβ kinases

Off-target pathway crosstalk may confound mechanistic interpretation

• [1] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023 Feb 9;66(3):2143-2160. View Source

CDD-1431 Evidence Guide

BMPR2 Kiapp Potency vs. CDD-1115

CDD-1431 inhibits the BMPR2 kinase domain with a Kiapp of 20.6 ± 3.8 nM, representing a 3.3-fold reduction in potency relative to the co-discovered hit CDD-1115 (Kiapp = 6.2 ± 1.3 nM) [1]. This difference in binding affinity is further corroborated by thermal shift assays, where CDD-1431 produced a ΔTm of 13.9 °C compared to CDD-1115's ΔTm of 15.7 °C [1].

BMPR2 Kiapp vs CDD-1115

Head-to-head

20.6 ± 3.8 nM

3.3-fold lower potency than CDD-1115; supports selectivity-prioritized studies

In vitro kinase assay, BMPR2 domain

Evidence Dimension	BMPR2 kinase domain inhibition (Kiapp)
Target Compound Data	20.6 ± 3.8 nM
Comparator Or Baseline	CDD-1115: 6.2 ± 1.3 nM
Quantified Difference	3.3-fold less potent than CDD-1115
Conditions	In vitro kinase assay; BMPR2 kinase domain protein

Why This Matters

Users seeking to study BMPR2 inhibition with a slightly reduced potency but improved selectivity (see below) should select CDD-1431; those prioritizing maximal on-target potency may prefer CDD-1115.

• [1] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023 Feb 9;66(3):2143-2160. View Source

BMPR2 Selectivity vs. LDN-193189

In a head-to-head kinase selectivity panel, CDD-1431 demonstrated an IC50 of 1.6 nM against BMPR2, comparable to CDD-1115 (IC50 = 1.8 nM). However, CDD-1431 exhibited superior selectivity, showing no significant inhibition (>1000 nM) of ALK1 and ALK2 (>625-fold selectivity), and remained inactive against all other tested TGFβ family receptors (ALK3, ALK5, ALK6, TGFBR2, ACVR2A, ACVR2B) [1]. In stark contrast, the pan-inhibitor LDN-193189 showed poor inhibition of BMPR2 (IC50 >1000 nM) while potently inhibiting ALK1 (1.2 nM), ALK2 (1.8 nM), ALK3 (3.8 nM), ALK5 (7.8 nM), ALK6 (2.3 nM), TGFBR2 (4.2 nM), ACVR2A (9.3 nM), and ACVR2B (9.3 nM) [1].

BMPR2 Selectivity vs LDN-193189

Head-to-head

CDD-1431: BMPR2 IC50 1.6 nM; ALK1/2 >1000 nM

LDN-193189: BMPR2 IC50 >1000 nM; inhibits ALK1-6, TGFBR2, ACVR2A/B

Reported >625-fold selectivity; enables BMPR2-specific pathway interpretation

Kinase selectivity panel at 1 µM

Evidence Dimension	BMPR2 IC50 and selectivity
Target Compound Data	IC50 1.6 nM (BMPR2); ALK1/ALK2 >1000 nM (>625-fold)
Comparator Or Baseline	LDN-193189: BMPR2 IC50 >1000 nM; ALK1 1.2 nM; ALK2 1.8 nM; ALK3 3.8 nM; ALK5 7.8 nM; ALK6 2.3 nM; TGFBR2 4.2 nM; ACVR2A 9.3 nM; ACVR2B 9.3 nM
Quantified Difference	CDD-1431 is >625-fold more potent and selective for BMPR2 than LDN-193189
Conditions	ThermoFisher kinase selectivity platform; 1 μM compound concentration

Why This Matters

This unparalleled selectivity profile makes CDD-1431 the preferred choice for experiments requiring unambiguous attribution of cellular phenotypes to BMPR2 signaling blockade, avoiding the off-target noise inherent to LDN-193189.

• [1] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023 Feb 9;66(3):2143-2160. View Source

Cellular BMP Inhibition: BRE-Luciferase

In 293T cells expressing a BMP-responsive element (BRE) luciferase reporter, CDD-1431 suppressed BMP2-induced gene expression with an IC50 of 4.87 μM [1]. This cellular activity was benchmarked against optimized analogs from the same chemical series: CDD-1281 (IC50 = 6.19 μM), CDD-1653 (IC50 = 6.92 μM), and CDD-1496 (IC50 = 8.72 μM) [1].

Cellular BRE-Luciferase

Head-to-head

IC50 4.87 µM

Ranked top among tested analogs in cellular BMP2 reporter assay context

293T-BRE-Luc, 5 ng/mL BMP2, 6 h

Evidence Dimension	Inhibition of BMP2-induced BRE-luciferase activity
Target Compound Data	IC50 4.87 μM
Comparator Or Baseline	CDD-1281: 6.19 μM; CDD-1653: 6.92 μM; CDD-1496: 8.72 μM
Quantified Difference	CDD-1431 is 1.3-fold more potent than CDD-1281, 1.4-fold more potent than CDD-1653, and 1.8-fold more potent than CDD-1496 in cellular assays
Conditions	293T-BRE-Luc cells; 5 ng/mL BMP2; 6-hour treatment

Why This Matters

CDD-1431 exhibits the highest cellular potency among the tested analogs in this series, making it the most efficient tool for in vitro functional studies of BMPR2-dependent transcription.

• [1] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023 Feb 9;66(3):2143-2160. View Source

Metabolic Stability Comparison

CDD-1431 exhibits a half-life (t1/2) of 7 minutes in mouse liver microsomes (MLM) and 22 minutes in human liver microsomes (HLM), which is considered metabolically unstable (t1/2 < 30 min) [1]. In contrast, the optimized analog CDD-1653 demonstrates significantly improved stability with t1/2 of 40 minutes (MLM) and 305 minutes (HLM) [1]. Similarly, CDD-1281 shows t1/2 of 45 minutes (MLM) and 80 minutes (HLM) [1]. The intrinsic clearance (CLint) values for CDD-1431 are 208 μL/min/mg (MLM) and 63 μL/min/mg (HLM), compared to 35 μL/min/mg (MLM) and 5 μL/min/mg (HLM) for CDD-1653, and 31 μL/min/mg (MLM) and 17 μL/min/mg (HLM) for CDD-1281 [1].

Metabolic Stability

Head-to-head

MLM t1/2 7 min; HLM t1/2 22 min

Limited metabolic stability; suitable for short-term in vitro assays

In vivo stability requires review

Evidence Dimension	Metabolic stability (t1/2) in MLM and HLM
Target Compound Data	MLM t1/2 7 min; HLM t1/2 22 min
Comparator Or Baseline	CDD-1653: MLM t1/2 40 min, HLM t1/2 305 min; CDD-1281: MLM t1/2 45 min, HLM t1/2 80 min
Quantified Difference	CDD-1431 is 5.7-fold less stable in MLM and 13.8-fold less stable in HLM than CDD-1653; 6.4-fold less stable in MLM and 3.6-fold less stable in HLM than CDD-1281
Conditions	0.5 mg/mL liver microsomes, 2.0 μM compound, 1.0 mM NADPH; 0, 30, 60 min incubation

Why This Matters

CDD-1431 is suitable for short-term in vitro or ex vivo applications but is not recommended for in vivo studies without further formulation optimization; users requiring in vivo dosing should consider the more stable analogs CDD-1653 or CDD-1281.

• [1] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023 Feb 9;66(3):2143-2160. View Source

CDD-1431 Application Scenarios

In Vitro Target Validation

CDD-1431 is the optimal choice for in vitro studies requiring potent, monoselective BMPR2 inhibition with minimal off-target interference. Its >625-fold selectivity over ALK1/ALK2 and inactivity against other TGFβ family receptors [1] ensure that observed cellular phenotypes (e.g., changes in SMAD1/5/8 phosphorylation, gene expression) can be confidently attributed to BMPR2 blockade rather than confounding pathway crosstalk. This makes it invaluable for validating BMPR2 as a therapeutic target in skeletal disorders, pulmonary hypertension, or cancer models, where pan-inhibitors like LDN-193189 would introduce significant ambiguity [1].

BMPR2 Kinase Assay Development

The well-characterized in vitro kinase inhibition parameters of CDD-1431—Kiapp = 20.6 nM and IC50 = 1.6 nM against BMPR2 [1]—make it an excellent reference compound for developing and validating BMPR2 kinase assays. Its robust, reproducible activity in both binding (thermal shift, ΔTm = 13.9 °C) and functional (kinase inhibition) assays [1] supports its use as a positive control in high-throughput screening campaigns, enabling reliable benchmarking of novel BMPR2 inhibitor candidates.

Short-Term Cellular Reporter Studies

For researchers conducting BRE-luciferase reporter assays or other short-term (≤6 hour) cellular treatments to interrogate BMPR2-mediated transcriptional regulation, CDD-1431 delivers the highest cellular potency among its analogs (IC50 = 4.87 μM) [1]. Its limited metabolic stability (t1/2 = 7 min in MLM, 22 min in HLM) [1] is not a limitation in these acute in vitro settings, where compound is continuously present in the culture medium. This makes CDD-1431 the most efficient and cost-effective tool for dissecting BMPR2-dependent gene expression programs.

Application

Selection Property

Validation Focus

In vitro target validation

BMPR2 mono-selectivity profile

SMAD1/5/8 phosphorylation endpoint review

Kinase assay development

Validated kinase inhibition parameters (Kiapp/IC50)

Benchmarking in BMPR2 HTS campaigns

Short-term cellular reporter studies

Cellular potency in BRE-luciferase assays

BMPR2-dependent transcriptional response review

• [1] Modukuri RK, et al. Discovery of Highly Potent and BMPR2-Selective Kinase Inhibitors Using DNA-Encoded Chemical Library Screening. J Med Chem. 2023 Feb 9;66(3):2143-2160. View Source